![molecular formula C20H12N2O4 B5569272 4,11-dinitropentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene](/img/structure/B5569272.png)
4,11-dinitropentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene
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Overview
Description
Macrocycle compounds, like the one , are significant due to their unique chemical and physical properties, which arise from their complex ring structures. These properties are crucial in various applications, including catalysis, materials science, and pharmaceuticals. Compounds with multiple ring systems and substituents, such as nitro groups, offer insights into the structural diversity and potential reactivity these molecules can exhibit.
Synthesis Analysis
The synthesis of complex macrocyclic compounds often involves multistep reactions, including the formation of smaller rings followed by ring expansions or via direct cyclization methods. For example, a tetraazapentacyclo compound was synthesized through the reaction of cyclohexanediamine with formaldehyde, demonstrating a method to construct intricate ring systems (Glister et al., 2005).
Molecular Structure Analysis
X-ray diffraction analysis is a critical tool in determining the molecular structure of complex compounds. It provides detailed information about the arrangement of atoms within the molecule, including bond lengths and angles. The tetraazapentacyclo compound's structure revealed a less likely cis-configuration of nitrogen atoms, indicating the versatility of macrocyclic structures (Glister et al., 2005).
properties
IUPAC Name |
4,11-dinitropentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9(14),10,12,15,17,19-nonaene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12N2O4/c23-21(24)11-6-8-16-17(9-11)19-13-3-1-2-4-14(13)20(16)18-10-12(22(25)26)5-7-15(18)19/h1-10,19-20H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXNZTVZBLSIMST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C3C4=C(C=C(C=C4)[N+](=O)[O-])C(C2=C1)C5=C3C=C(C=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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